88-20-0

2-Methylbenzenesulfonic acid

In Stock

• CAS RN:
• 88-20-0

• Formula:
• C7H8O3S

• InChI:
• InChI=1S/C7H8O3S/c1-6-4-2-3-5-7(6)11(8,9)10/h2-5H,1H3,(H,8,9,10)

• InChIKey:
• LBLYYCQCTBFVLH-UHFFFAOYSA-N

• 2-Methylbenzenesulfonic acid is an organosulfur compound and a sulfonic acid derivative.

2,3-Methylenesuccinic acid

Usually In Stock

• CAS RN:
• 488-20-0

• Formula:
• C6H6O4

• InChI:
• InChI=1S/C6H6O4/c1-3(5(7)8)4(2)6(9)10/h1-2H2,(H,7,8)(H,9,10)

• InChIKey:
• PQGVRLYVSSROJJ-UHFFFAOYSA-N

• 2,3-Methylenesuccinic acid is a dicarboxylic acid.
  2, 3-Methylenesuccinic acid belongs to the class of organic compounds known as branched fatty acids. These are fatty acids containing a branched chain. 2, 3-Methylenesuccinic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 2, 3-Methylenesuccinic acid has been primarily detected in urine. Within the cell, 2, 3-methylenesuccinic acid is primarily located in the cytoplasm and adiposome.

N-(3-bromophenyl)glycine

In Stock

• CAS RN:
• 42288-20-0

• Formula:
• C11H14N2O4S3

• InChI:
• InChI=1S/C11H14N2O4S3/c1-3-12(4-2)11(18)19-20(16,17)10-8-6-5-7-9(10)13(14)15/h5-8H,3-4H2,1-2H3

• InChIKey:
• GFRUXBKTCIYXAD-UHFFFAOYSA-N

• N-(3-bromophenyl)glycine is a useful research compound. Its molecular formula is C11H14N2O4S3 and its molecular weight is 334.4 g/mol. The purity is usually 95%.

2-(4-Isobutyl-phenyl)-propionyl chloride

• CAS RN:
• 115588-20-0

• Formula:
• C13H17ClO

• InChI:
• InChI=1S/C13H17ClO/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3/t10-/m0/s1

• InChIKey:
• QXVRLFIKHYCFJS-JTQLQIEISA-N

• 2-(4-Isobutyl-phenyl)-propionyl chloride is a useful research compound. Its molecular formula is C13H17ClO and its molecular weight is 224.72 g/mol. The purity is usually 95%.

1-(4-(3-(Dimethylamino)acryloyl)phenyl)-4(1H)-pyridinone

In Stock

• CAS RN:
• 241488-20-0

• Formula:
• C16H16N2O2

• InChI:
• InChI=1S/C16H16N2O2/c1-17(2)10-9-16(20)13-3-5-14(6-4-13)18-11-7-15(19)8-12-18/h3-12H,1-2H3/b10-9+

• InChIKey:
• QHSRAEDOBBFUSX-MDZDMXLPSA-N

• 1-(4-(3-(Dimethylamino)acryloyl)phenyl)-4(1H)-pyridinone is a useful research compound. Its molecular formula is C16H16N2O2 and its molecular weight is 268.316. The purity is usually 95%.

2-chloro-N-[(4-ethoxyphenyl)methyl]-N-methylacetamide

In Stock

• CAS RN:
• 851788-20-0

• Formula:
• C12H16ClNO2

• InChI:
• InChI=1S/C12H16ClNO2/c1-3-16-11-6-4-10(5-7-11)9-14(2)12(15)8-13/h4-7H,3,8-9H2,1-2H3

• InChIKey:
• WENQZSFKNAKBRC-UHFFFAOYSA-N

• 2-chloro-N-[(4-ethoxyphenyl)methyl]-N-methylacetamide is a useful research compound. Its molecular formula is C12H16ClNO2 and its molecular weight is 241.71 g/mol. The purity is usually 95%.

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxybenzohydrazide

In Stock

• CAS RN:
• 851988-20-0

• Formula:
• C15H11F2N3O2S

• InChI:
• InChI=1S/C15H11F2N3O2S/c1-22-10-4-2-3-8(5-10)14(21)19-20-15-18-13-11(17)6-9(16)7-12(13)23-15/h2-7H,1H3,(H,18,20)(H,19,21)

• InChIKey:
• UBLGMRGBCIHGQL-UHFFFAOYSA-N

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxybenzohydrazide is a useful research compound. Its molecular formula is C15H11F2N3O2S and its molecular weight is 335.33. The purity is usually 95%.

N-[2-(6-methylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]benzamide

In Stock

• CAS RN:
• 872988-20-0

• Formula:
• C15H15N5OS

• InChI:
• InChI=1S/C15H15N5OS/c1-22-14-8-7-12-17-18-13(20(12)19-14)9-10-16-15(21)11-5-3-2-4-6-11/h2-8H,9-10H2,1H3,(H,16,21)

• InChIKey:
• SQWDSKXCOYEIDC-UHFFFAOYSA-N

• N-[2-(6-methylsulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C15H15N5OS and its molecular weight is 313.38. The purity is usually 95%.

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893788-20-0

• Formula:
• C24H27N3O3S

• InChI:
• InChI=1S/C24H27N3O3S/c28-22(25-17-9-10-20-21(15-17)30-14-13-29-20)16-31-23-18-7-3-4-8-19(18)26-24(27-23)11-5-1-2-6-12-24/h3-4,7-10,15,26H,1-2,5-6,11-14,16H2,(H,25,28)

• InChIKey:
• DHQBWIOYEJIKJB-UHFFFAOYSA-N

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H27N3O3S and its molecular weight is 437.56. The purity is usually 95%.

Ethyl 5-oxo-5-[3-(thiomorpholinomethyl)phenyl]valerate

In Stock

• CAS RN:
• 898788-20-0

• Formula:
• C18H25NO3S

• InChI:
• InChI=1S/C18H25NO3S/c1-2-22-18(21)8-4-7-17(20)16-6-3-5-15(13-16)14-19-9-11-23-12-10-19/h3,5-6,13H,2,4,7-12,14H2,1H3

• InChIKey:
• TYUDEWJMHNKMEZ-UHFFFAOYSA-N

• Ethyl 5-oxo-5-[3-(thiomorpholinomethyl)phenyl]valerate is a useful research compound. Its molecular formula is C18H25NO3S and its molecular weight is 335.5 g/mol. The purity is usually 95%.

N1-benzyl-N2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)oxalamide

In Stock

• CAS RN:
• 903288-20-0

• Formula:
• C24H25N3O3

• InChI:
• InChI=1S/C24H25N3O3/c28-23(25-15-18-7-2-1-3-8-18)24(29)26-16-21(22-11-6-14-30-22)27-13-12-19-9-4-5-10-20(19)17-27/h1-11,14,21H,12-13,15-17H2,(H,25,28)(H,26,29)

• InChIKey:
• IFTFNCGMQACJBG-UHFFFAOYSA-N

• N1-benzyl-N2-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(furan-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C24H25N3O3 and its molecular weight is 403.482. The purity is usually 95%.

N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

In Stock

• CAS RN:
• 932988-20-0

• Formula:
• C21H21FN2O2S2

• InChI:
• InChI=1S/C21H21FN2O2S2/c22-18-7-3-6-17(12-18)21-24-19(14-27-21)10-11-23-28(25,26)20-9-8-15-4-1-2-5-16(15)13-20/h3,6-9,12-14,23H,1-2,4-5,10-11H2

• InChIKey:
• OYMIJPRNHVGMGJ-UHFFFAOYSA-N

• N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C21H21FN2O2S2 and its molecular weight is 416.53. The purity is usually 95%.

2,5-dimethyl-4-(trifluoromethyl)furan-3-carbonyl Fluoride

• CAS RN:
• 173988-20-0

• Formula:
• C8H6F4O2

• InChI:
• InChI=1S/C8H6F4O2/c1-3-5(7(9)13)6(4(2)14-3)8(10,11)12/h1-2H3

• InChIKey:
• FMJZJGCSRJIQTN-UHFFFAOYSA-N

• 2,5-dimethyl-4-(trifluoromethyl)furan-3-carbonyl Fluoride, also known as 2,5-dimethyl-4-(trifluoromethyl)furan-3-carbonyl Fluoride, is a useful research compound. Its molecular formula is C8H6F4O2 and its molecular weight is 210.13 g/mol. The purity is usually 95%.

Butanedioic acid, 2-(triphenylphosphoranylidene)-, 4-(1,1-dimethylethyl) 1-ethyl ester

Usually In Stock

• CAS RN:
• 157188-20-0

• Formula:
• C28H31O4P

• InChI:
• InChI=1S/C28H31O4P/c1-5-31-27(30)25(21-26(29)32-28(2,3)4)33(22-15-9-6-10-16-22,23-17-11-7-12-18-23)24-19-13-8-14-20-24/h6-20H,5,21H2,1-4H3

• InChIKey:
• MOISLNSHZZDJGS-UHFFFAOYSA-N

• Butanedioic acid, 2-(triphenylphosphoranylidene)-, 4-(1,1-dimethylethyl) 1-ethyl ester, also known as Butanedioic acid, 2-(triphenylphosphoranylidene)-, 4-(1,1-dimethylethyl) 1-ethyl ester, is a useful research compound. Its molecular formula is C28H31O4P and its molecular weight is 462.5 g/mol. The purity is usually 95%.

(23S)-1alpha-hydroxy-25,27-didehydrovitamin D3 26,23-lactone

Usually In Stock

• CAS RN:
• 173388-20-0

• Formula:
• C27H38O4

• InChI:
• InChI=1S/C27H38O4/c1-16(12-22-13-17(2)26(30)31-22)23-9-10-24-19(6-5-11-27(23,24)4)7-8-20-14-21(28)15-25(29)18(20)3/h7-8,16,21-25,28-29H,2-3,5-6,9-15H2,1,4H3/b19-7+,20-8-/t16-,21-,22+,23-,24+,25+,27-/m1/s1

• InChIKey:
• SAODSJHDCZTVAT-CZADFQNYSA-N

• TEI-9647 is a vitamin D antagonist which inhibits osteoclast formation induced by 1alpha,25-dihydroxyvitamin D3 from pagetic bone marrow cells.

3-((2-Methylbenzyl)oxy)piperidine hydrochloride

Usually In Stock

• CAS RN:
• 1289388-20-0

• Formula:
• C13H20ClNO

• InChI:
• InChI=1S/C13H19NO.ClH/c1-11-5-2-3-6-12(11)10-15-13-7-4-8-14-9-13;/h2-3,5-6,13-14H,4,7-10H2,1H3;1H

• InChIKey:
• BSZSONVKKCDSHW-UHFFFAOYSA-N

• 3-((2-Methylbenzyl)oxy)piperidine hydrochloride is a useful research compound. Its molecular formula is C13H20ClNO and its molecular weight is 241.76. The purity is usually 95%.

2-(4-(isopropylthio)phenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)acetamide

In Stock

• CAS RN:
• 1797088-20-0

• Formula:
• C22H28N2O2S

• InChI:
• InChI=1S/C22H28N2O2S/c1-16(2)27-21-10-4-17(5-11-21)14-22(25)23-18-6-8-19(9-7-18)24-13-12-20(15-24)26-3/h4-11,16,20H,12-15H2,1-3H3,(H,23,25)

• InChIKey:
• KZYIMDYYAFDVEN-UHFFFAOYSA-N

• 2-(4-(isopropylthio)phenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H28N2O2S and its molecular weight is 384.54. The purity is usually 95%.

ethyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate

In Stock

• CAS RN:
• 1823188-20-0

• Formula:
• C13H8ClF6N3O2

• InChI:
• InChI=1S/C13H8ClF6N3O2/c1-2-25-11(24)7-5-22-23(9(7)13(18,19)20)10-8(14)3-6(4-21-10)12(15,16)17/h3-5H,2H2,1H3

• InChIKey:
• KEFUCPHQXUXPQX-UHFFFAOYSA-N

• Ethyl 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C13H8ClF6N3O2 and its molecular weight is 387.66 g/mol. The purity is usually 95%.

2-Iodo-4-(pentafluorothio)aniline

Usually In Stock

• CAS RN:
• 1365988-20-0

• Formula:
• C6H5F5INS

• InChI:
• InChI=1S/C6H5F5INS/c7-14(8,9,10,11)4-1-2-6(13)5(12)3-4/h1-3H,13H2

• InChIKey:
• KCVUJPBPIMSIHJ-UHFFFAOYSA-N

• 2-Iodo-4-(pentafluorothio)aniline is a useful research compound. Its molecular formula is C6H5F5INS and its molecular weight is 345.07 g/mol. The purity is usually 95%.